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Compound of Interest

Compound Name: MAX-10181

Cat. No.: B12387533

This guide provides essential safety and logistical information for handling the compound MAX-
10181, a substance identified as a PD-L1 binder investigated in cancer research.[1][2]
Adherence to these procedures is critical for ensuring the safety of laboratory personnel and
the integrity of research.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling MAX-10181
to minimize exposure risk. The following table summarizes the required PPE.

PPE Category Specification

Eye Protection Chemical safety glasses or goggles.

i Chemically resistant gloves (e.g., nitrile,
Hand Protection

neoprene).

Skin and Body Laboratory coat.

Use in a well-ventilated area. If dusts are
Respiratory generated or ventilation is inadequate, use a

NIOSH-approved respirator.

Data derived from general laboratory safety standards for handling chemical compounds of this
nature.
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Handling and Storage

Proper handling and storage are crucial to maintain the stability of MAX-10181 and prevent

accidental exposure.

e Handling:

[¢]

Avoid contact with skin, eyes, and clothing.

[e]

Avoid inhalation of dust.

o

Use only in a well-ventilated area, preferably in a chemical fume hood.

o

Wash hands thoroughly after handling.
e Storage:
o Store in a tightly closed container.

o Keep in a cool, dry, and well-ventilated place.

Emergency Procedures

In the event of an emergency, immediate and appropriate action must be taken.
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Emergency Situation Procedure

Immediately flush with plenty of water for at

Eye Contact ) i .
least 15 minutes. Seek medical attention.

Immediately wash off with soap and plenty of
Skin Contact water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Move to fresh air. If breathing is difficult, give
Inhalation oxygen. If not breathing, give artificial

respiration. Seek medical attention.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Use personal protective equipment.[3] Absorb
spill with inert material (e.g., vermiculite, sand,
Spill or earth), and place in a suitable container for
disposal. Ventilate the area and wash the spill

site after material pickup is complete.

Disposal Plan

All waste materials must be disposed of in accordance with local, state, and federal

regulations.

e Unused Product: Dispose of as hazardous waste. Do not allow to enter drains, sewers, or

watercourses.
o Contaminated Packaging: Dispose of as hazardous waste.

Experimental Workflow for Safe Handling

The following diagram outlines the procedural flow for safely handling MAX-10181 from receipt
to disposal.
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Workflow for Safe Handling of MAX-10181.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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